3-methyl-N-{2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]ethyl}benzamide

Specification

• CAS No.: 6176-85-8
• Molecular Formula: C21H21Cl3N4O2
• Molecular Weight: 467.8 g/mol
• IUPAC Name: 3-methyl-N-[2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]ethyl]benzamide
• Standard InChI: InChI=1S/C21H21Cl3N4O2/c1-13-8-7-9-15(12-13)18(29)26-20(21(22,23)24)25-17-14(2)27(3)28(19(17)30)16-10-5-4-6-11-16/h4-12,20,25H,1-3H3,(H,26,29)
• Standard InChI Key: NEBYKAQLEDFNKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(C(Cl)(Cl)Cl)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C

Introduction

Chemical Structure and Molecular Characteristics

The IUPAC name 3-methyl-N-{2,2,2-trichloro-1-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]ethyl}benzamide delineates its composition into three primary domains:

• Benzamide Core: A 3-methyl-substituted benzamide group, contributing to hydrophobicity and potential aromatic interactions.

• Trichloroethylamino Linker: A 2,2,2-trichloroethyl group connected via an amine, likely enhancing electrophilicity and metabolic stability.

• Pyrazole Derivative: A 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl group, a motif recurrent in anti-inflammatory and analgesic agents.

Synthetic Pathways and Reaction Mechanisms

The synthesis of pyrazole-containing compounds typically involves cyclocondensation reactions, as outlined in seminal pyrazole chemistry literature. For this compound, a plausible multi-step synthesis involves:

Step 1: Pyrazole Ring Formation

1,3-Diketones or acetylenic ketones react with hydrazines under catalytic conditions to form the pyrazole core. For example, cyclocondensation of ethyl acetoacetate with phenylhydrazine in the presence of nano-ZnO yields 1,3,5-substituted pyrazoles in high yields.

$$\text{CH}_3\text{COCH}_2\text{COOEt} + \text{PhNHNH}_2 \xrightarrow{\text{nano-ZnO}} \text{Pyrazole derivative} + \text{H}_2\text{O}$$

Step 3: Amide Coupling

The benzamide moiety is introduced via carbodiimide-mediated coupling (e.g., EDC/HOBt) between 3-methylbenzoic acid and the trichloroethylamino-pyrazole intermediate.

Pharmacological and Biological Activities

Pyrazole derivatives are renowned for their diverse biological activities, including anti-inflammatory, analgesic, and receptor antagonism. While specific studies on this compound are scarce, structural analogs provide insights:

P2X7 Receptor Modulation

Compounds featuring a pyrazole-thienopyrazole carboxamide structure, such as those reported in pyrazole research, exhibit potent P2X7 receptor inhibition. This receptor, implicated in neuropathic pain and inflammation, suggests that the target compound may similarly interfere with ATP-mediated signaling pathways.

Metabolic Stability

The trichloroethyl group likely enhances metabolic stability by resisting oxidative degradation, a common issue in drug development. This modification could prolong half-life compared to non-halogenated analogs.

Comparative Analysis with Structural Analogs

Compound Name	Molecular Formula	Key Features	Biological Activity
Metamizole Impurity E	$\text{C}_{12}\text{H}_{15}\text{N}_3\text{O}_4\text{S}$	Methanesulfonic acid substituent	Analgesic metabolite
1,3,5-Substituted Pyrazole	$\text{C}_{14}\text{H}_{12}\text{N}_2\text{O}$	Nano-ZnO catalyzed synthesis	Anti-inflammatory lead
Target Compound	$\text{C}_{21}\text{H}_{21}\text{Cl}_3\text{N}_4\text{O}_3$	Trichloroethyl-benzamide hybrid	Hypothesized P2X7 inhibition